Cas no 933727-51-6 (1H-Imidazole-5-butanoic acid, 2-amino-)

• Product Name: 1H-Imidazole-5-butanoic acid, 2-amino-
• CAS No: 933727-51-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 999662
• Update Time: 2024-02-08

1H-Imidazole-5-butanoic acid, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-butanoic acid, 2-amino-

• Inchi： 1S/C7H11N3O2/c8-7-9-4-5(10-7)2-1-3-6(11)12/h4H,1-3H2,(H,11,12)(H3,8,9,10)
• InChI Key： YRSKJEDJLMFDRH-UHFFFAOYSA-N
• SMILES： C1(NC(=CN=1)CCCC(=O)O)N

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2